Cas no 72184-85-1 (Ethyl 2-cyano-3-oxocyclopentanecarboxylate)

Ethyl 2-cyano-3-oxocyclopentanecarboxylate is a versatile cyclopentanone derivative characterized by its reactive cyano and ester functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and fine chemicals. Its α-cyano ketone moiety enables diverse transformations, including condensation and cyclization reactions, making it useful in pharmaceutical and agrochemical applications. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The compound’s stability under standard conditions and well-defined reactivity profile contribute to its utility in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
Ethyl 2-cyano-3-oxocyclopentanecarboxylate structure
72184-85-1 structure
Product Name:Ethyl 2-cyano-3-oxocyclopentanecarboxylate
CAS No:72184-85-1
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD28053771
CID:4657803
PubChem ID:12525262
Update Time:2025-06-10

Ethyl 2-cyano-3-oxocyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-oxocyclopentanecarboxylate
    • ETHYL 2-CYANO-3-OXOCYCLOPENTANE-1-CARBOXYLATE
    • AKOS027254906
    • CS-0342986
    • 72184-85-1
    • AS-42910
    • Ethyl2-cyano-3-oxocyclopentanecarboxylate
    • MFCD28053771
    • MDL: MFCD28053771
    • Inchi: 1S/C9H11NO3/c1-2-13-9(12)6-3-4-8(11)7(6)5-10/h6-7H,2-4H2,1H3
    • InChI Key: YLVQXWNYGDZDQP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C#N)C(CC1)=O)=O

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.2

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 327.1±42.0 °C at 760 mmHg
  • Flash Point: 142.4±18.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2-cyano-3-oxocyclopentanecarboxylate Security Information

Ethyl 2-cyano-3-oxocyclopentanecarboxylate Pricemore >>

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Additional information on Ethyl 2-cyano-3-oxocyclopentanecarboxylate

Recent Advances in the Application of Ethyl 2-cyano-3-oxocyclopentanecarboxylate (CAS: 72184-85-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-cyano-3-oxocyclopentanecarboxylate (CAS: 72184-85-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its cyano and ester functional groups, serves as a key building block in the synthesis of various heterocyclic compounds, which are often found in bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

One of the most notable advancements in the use of Ethyl 2-cyano-3-oxocyclopentanecarboxylate is its role in the synthesis of pyrazole and pyrimidine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could be efficiently converted into pyrazole-5-carboxylates, which exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The researchers highlighted the compound's ability to serve as a scaffold for designing selective COX-2 inhibitors, which are of great interest for developing safer anti-inflammatory drugs with reduced gastrointestinal side effects.

In the field of anticancer research, Ethyl 2-cyano-3-oxocyclopentanecarboxylate has been utilized as a precursor for the synthesis of novel kinase inhibitors. A recent study in Bioorganic & Medicinal Chemistry Letters reported the development of a series of cyclopentane-fused pyrimidines derived from this compound, which showed promising activity against epidermal growth factor receptor (EGFR) tyrosine kinase. These findings suggest potential applications in targeted cancer therapies, particularly for non-small cell lung cancer (NSCLC) where EGFR mutations are prevalent.

The compound's utility extends to antimicrobial drug development as well. Research published in European Journal of Medicinal Chemistry in 2024 described the synthesis of novel thiazole derivatives using Ethyl 2-cyano-3-oxocyclopentanecarboxylate as a starting material. These derivatives exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study emphasized the compound's potential in addressing the growing challenge of antibiotic resistance.

From a methodological perspective, recent advances in green chemistry have also impacted the synthesis and applications of Ethyl 2-cyano-3-oxocyclopentanecarboxylate. A 2023 publication in Green Chemistry highlighted an eco-friendly, catalyst-free protocol for the Knoevenagel condensation reaction using this compound, achieving high yields with minimal environmental impact. This development is particularly significant for large-scale pharmaceutical production where sustainability considerations are increasingly important.

In conclusion, Ethyl 2-cyano-3-oxocyclopentanecarboxylate (CAS: 72184-85-1) continues to demonstrate its value as a versatile building block in medicinal chemistry. Recent research has expanded its applications across multiple therapeutic areas while also improving synthetic methodologies. As drug discovery efforts become more sophisticated, this compound is likely to maintain its relevance in the development of novel bioactive molecules. Future research directions may include exploring its use in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities.

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